Cas no 64404-55-3 (BUTANENITRILE, 4-HYDROXY-3-METHYL-)

• Product Name: BUTANENITRILE, 4-HYDROXY-3-METHYL-
• CAS No: 64404-55-3
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 3403812
• PubChem ID: 10285778
• Update Time: 2025-04-21

BUTANENITRILE, 4-HYDROXY-3-METHYL- Chemical and Physical Properties

Names and Identifiers

• BUTANENITRILE, 4-HYDROXY-3-METHYL-
• 4-Hydroxy-3-methylbutanenitrile
• AKOS014572556
• 64404-55-3

• Inchi： 1S/C5H9NO/c1-5(4-7)2-3-6/h5,7H,2,4H2,1H3
• InChI Key： ASRMXDBLGXVLGD-UHFFFAOYSA-N
• SMILES： C(#N)CC(C)CO

Computed Properties

• Exact Mass: 99.068413911Da
• Monoisotopic Mass: 99.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44Ų